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Compound of Interest

Compound Name: Acepromazine

Cat. No.: B1664959 Get Quote

Acepromazine is a phenothiazine derivative used in veterinary medicine as a tranquilizer and

antiemetic. As a hazardous substance, proper handling and disposal procedures are critical to

ensure the safety of laboratory personnel and minimize environmental impact.[1] This guide

provides essential safety and logistical information for researchers, scientists, and drug

development professionals working with Acepromazine.

Hazard Identification
Acepromazine presents several health risks. It is classified as harmful if swallowed, in contact

with skin, or inhaled.[2][3] The substance can cause skin irritation and may lead to drowsiness

or dizziness.[2] In solid form, fine dust particles can create an explosive mixture with air.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

required PPE varies based on the specific task and the form of the Acepromazine being

handled (e.g., solid powder vs. solution).
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Protection Type Equipment Purpose and Specifications

Eye & Face
Safety Glasses with Side

Shields or Goggles

To protect eyes from splashes

or dust. A face shield may be

required for tasks with a higher

risk of splashing.

Hand Chemical-Resistant Gloves

Required for all handling

procedures. Nitrile, butyl

rubber, or PVC gloves are

suitable. Gloves must be

inspected before use, and

proper removal techniques

should be followed to avoid

skin contact.

Body
Laboratory Coat or Chemical-

Resistant Suit

To prevent contamination of

personal clothing and minimize

skin contact. For handling

large quantities, a full

protective suit may be

necessary.

Respiratory NIOSH-Approved Respirator

Not typically required when

handling intact containers in

well-ventilated areas. However,

a respirator (e.g., N99 or P2) is

essential if dust is generated,

ventilation is inadequate, or

when cleaning up spills.

Operational Protocols: Handling and Storage
Adherence to standard operating procedures is crucial for minimizing risk.

General Handling
Avoid Contact: Prevent all personal contact, including inhalation of dust or vapors and direct

contact with skin and eyes.
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Ensure Ventilation: Always handle Acepromazine in a well-ventilated area. Use a chemical

fume hood or other appropriate exhaust ventilation when working with powders or creating

solutions.

Practice Good Hygiene: Wash hands thoroughly with soap and water immediately after

handling the substance. Do not eat, drink, or smoke in areas where Acepromazine is

handled or stored.

Storage
Store Acepromazine in its original, light-resistant, and tightly sealed container.

Keep the container in a cool, dry, and well-ventilated location, away from incompatible

materials such as oxidizing agents and acids.

Store away from foodstuffs.

Emergency Procedures: Spill and Exposure
Management
Immediate and appropriate action is required in the event of a spill or personnel exposure.

Spill Cleanup Protocol
Minor Spills (Solid):

Evacuate non-essential personnel from the immediate area.

Don appropriate PPE, including a respirator, gloves, and eye protection.

Gently dampen the spilled material with water to prevent dust from becoming airborne.

Use a HEPA-filtered vacuum or wet sweeping method to clean up the spill. Avoid dry

sweeping, which can generate dust.

Place the collected material into a sealed, labeled container for proper disposal.

Major Spills:
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Alert others and evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department.

Prevent the spill from entering drains or waterways.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water for at least 15 minutes.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Workflow for Handling Acepromazine
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Caption: Workflow for the safe handling and disposal of Acepromazine.
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Disposal Plan
Proper disposal of unused Acepromazine and contaminated materials is essential to prevent

environmental contamination and potential harm.

Segregation: All waste materials, including unused product, contaminated PPE, and spill

cleanup debris, must be collected in a clearly labeled, sealed, and leak-proof container.

Regulatory Compliance: Disposal must be carried out in strict accordance with all applicable

local, state, and federal regulations.

Preferred Method (Take-Back Programs): The most responsible disposal method is through

a registered drug take-back program. Contact your EHS department or local authorities for

information on authorized collectors.

Alternative Method (Disposal in Trash): If a take-back program is not available,

Acepromazine may be disposed of in the trash after being rendered non-recoverable:

Remove the substance from its original container.

Mix it with an unpalatable substance such as used coffee grounds, dirt, or cat litter.

Place the mixture into a sealable container or bag to prevent leakage.

Discard the sealed container in the household or laboratory trash.

Note: Never flush Acepromazine down the toilet or drain, as this can contaminate water

supplies.

Toxicological Data
The following table summarizes key toxicity values for Acepromazine. This data underscores

the importance of avoiding direct exposure.
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Toxicity Metric Test Animal Value Reference

LD50 (Oral) Rat 400 mg/kg

LD50 (Oral) Mouse 270 mg/kg

LD50 (Subcutaneous) Mouse 175 mg/kg

Occupational

Exposure Limits
N/A

No established limits

found

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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